Diethyltoluamide

Specification

• Description: DEET is a chemical (N,N-diethyl-meta-toluamide) used as the active ingredient in many insect repellent products. DEET was developed by the U.S. Army in 1946 and was registered for use by the general public in 1957. It is now widely used, with approximately 30% of the U.S. population using DEET repellents each year. DEET products are currently available in a variety of forms: liquids, lotions, sprays, and even impregnated materials, such as wristbands. Formulations registered for direct application to human skin contain from 4% to 100% DEET. Approximately 230 products containing DEET are currently registered with the U.S. Environmental Protection Agency (EPA).; N,n-diethyl-m-toluamide appears as clear colorless or faintly yellow slightly viscous liquid. Faint pleasant odor. (NTP, 1992); N,N-diethyl-m-toluamide is a monocarboxylic acid amide resulting from the formal condensation of the carboxy group of m-toluic acid with the nitrogen of diethylamine. First developed by the U.S. Army in 1946 for use by military personnel in insect-infested areas, it is the most widely used insect repellent worldwide. It has a role as an insect repellent, an environmental contaminant and a xenobiotic. It is a monocarboxylic acid amide and a member of benzamides. It is functionally related to a m-toluic acid.; Diethyltoluamide (DEET) is the common active ingredient in many insect repellent products. It is widely used to repel biting pests such as mosquitoes and ticks. Every year, DEET formulations are used to protect populations from mosquito-borne illnesses like West Nile Virus, the Zika virus, malaria, and/or tick-borne illnesses like Lyme disease and Rocky Mountain spotted fever. And, despite concerns over excessive exposure to the chemical, appropriate usage of the chemical at the recommended dosages and routes of administration have generally proven to be safe - even when most DEET products are largely designed to be applied directly to human skin, where the exact mechanisms of actions in which DEET is capable of repelling insects and causing toxicity to humans is still not fully elucidated.; Diethyltoluamide is a natural product found in Penicillium with data available.; Diethyltoluamide, abbreviated DEET, is a slightly yellow oil. It is the most common active ingredient in insect repellents. It is intended to be applied to the skin or to clothing, and provides protection against mosquitos, ticks, fleas, chiggers, and many other biting insects.; A compound used as a topical insect repellent that may cause irritation to eyes and mucous membranes, but not to the skin.
• CAS No.: 134-62-3
• Molecular Formula: C12H17NO
• Molecular Weight: 191.27 g/mol
• IUPAC Name: N,N-diethyl-3-methylbenzamide
• Standard InChI: InChI=1S/C12H17NO/c1-4-13(5-2)12(14)11-8-6-7-10(3)9-11/h6-9H,4-5H2,1-3H3
• Standard InChI Key: MMOXZBCLCQITDF-UHFFFAOYSA-N
• SMILES: CCN(CC)C(=O)C1=CC=CC(=C1)C
• Canonical SMILES: CCN(CC)C(=O)C1=CC=CC(=C1)C
• Appearance: Solid powder
• Boiling Point: 545 °F at 760 mmHg (NTP, 1992); 160 °C at 19 mm Hg
• Colorform: Nearly colorless to amberlike liquid
• Flash Point: 311 °F (NTP, 1992); 155 °C (open cup); 95 °C (203 °F) - closed cup
• Melting Point: -49 °F (pour point) (NTP, 1992)